Cas no 58814-86-1 (Aculeacin A)

• Product Name: Aculeacin A
• CAS No: 58814-86-1
• MF: C₅₀H₈₁N₇O₁₆
• MW: 1036.21545481682
• CID: 375006
• PubChem ID: 14315169
• Update Time: 2026-05-14

Aculeacin A Chemical and Physical Properties

Names and Identifiers

• Aculeacin A (9CI)
• aculeacin A
• Aculeacin afrom aspergillus aculeatus
• BDBM50327037
• N-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-[(1S,2S)-1,2-Dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1R)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]hexadecanamide
• aculeacin-A
• 58814-86-1
• MFCD01674009
• Aculeacin A_130020
• YKPHLXGEPNYRPY-ZIUFDZNVSA-N
• Aculeacin A, from Aspergillus aculeatus, >=95% (HPLC)
• CHEMBL1253515
• CHEBI:2450
• Q27105671
• Echinocandin B, 1-((4R,5R)-4,5-dihydroxy-N(sup 2)-(1-oxohexadecyl)-L-ornithine)-
• NS00011838
• C01776
• Aculeacin A

• Inchi： InChI=1S/C50H81N7O16/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-36(63)51-33-24-35(62)46(69)55-48(71)40-41(64)27(2)25-57(40)50(73)38(29(4)59)53-47(70)39(43(66)42(65)30-19-21-31(60)22-20-30)54-45(68)34-23-32(61)26-56(34)49(72)37(28(3)58)52-44(33)67/h19-22,27-29,32-35,37-43,46,58-62,64-66,69H,5-18,23-26H2,1-4H3,(H,51,63)(H,52,67)(H,53,70)(H,54,68)(H,55,71)/t27-,28+,29+,32+,33-,34-,35+,37-,38-,39-,40-,41-,42-,43-,46+/m0/s1
• InChI Key： YKPHLXGEPNYRPY-ZIUFDZNVSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)NC1CC(C(NC(=O)C2C(C(CN2C(=O)C(NC(=O)C(NC(=O)C3CC(CN3C(=O)C(NC1=O)C(C)O)O)C(C(C4=CC=C(C=C4)O)O)O)C(C)O)C)O)O)O

Computed Properties

• Exact Mass: 1035.57397952g/mol
• Monoisotopic Mass: 1035.57397952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 73
• Rotatable Bond Count: 20
• Complexity: 1810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 368Ų

Experimental Properties

• Density: 1.1076 (rough estimate)
• Melting Point: 164°C
• Boiling Point: 807.1°C (rough estimate)
• Refractive Index: 1.6910 (estimate)
• Solubility: DMSO: 10 mg/mL

Aculeacin A Security Information

• WGK Germany：2
• RTECS：AU2980000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides